N-(3,4-dimethoxyphenethyl)-5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C26H28N6O3S/c1-17-14-18(2)29-26(28-17)36-16-21-24(30-31-32(21)20-8-6-5-7-9-20)25(33)27-13-12-19-10-11-22(34-3)23(15-19)35-4/h5-11,14-15H,12-13,16H2,1-4H3,(H,27,33)
• InChI Key: GGOHTCZKXBTFSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=C(N=NN2C3=CC=CC=C3)C(=O)NCCC4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C26H28N6O3S
• Molecular Weight: 504.6 g/mol

Description

N-(3,4-dimethoxyphenethyl)-5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C26H28N6O3S and its molecular weight is 504.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) delves into the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, investigating their anticancer and anti-5-lipoxygenase agents, highlighting the potential for developing cancer treatments and anti-inflammatory drugs (Rahmouni et al., 2016). Similarly, Abu-Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant COX-2 selectivity, analgesic, and anti-inflammatory activity, suggesting potential applications in pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines by Abdel-rahman et al. (2002) offer insights into the compound's potential for combating microbial infections, further supporting its utility in developing new antimicrobial agents (Abdel-rahman et al., 2002).

Crystal Structure and Hirshfeld Surface Analysis

Prabhuswamy et al. (2016) conducted a study on the crystal structure and Hirshfeld surface analysis of a related compound, providing foundational knowledge on the molecular interactions and structural characteristics that could inform the design of pharmaceutical agents (Prabhuswamy et al., 2016).

Herbicidal Activities

Fu-b et al. (2014) explored the synthesis and herbicidal activities of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea, indicating potential agricultural applications through its inhibitory activity against specific plant species, demonstrating the compound's versatility beyond medical applications (Fu-b et al., 2014).